Cas no 7783-20-2 (Ammonium sulfate)

• Product Name: Ammonium sulfate
• CAS No: 7783-20-2
• MF: H₈N₂O₄S
• MW: 132.139518737793
• MDL: MFCD00003391
• CID: 47831
• PubChem ID: 24890861
• Update Time: 2026-05-14

Ammonium sulfate Chemical and Physical Properties

Names and Identifiers

• Ammonium sulfate
• Ammonium sulfate (2:1)
• AMMONIUM SULFATE, SOLUTION
• Diammonium sulfate
• Sulfate, Ammonium
• Sulfuric acid, diammonium salt
• AMMONIUM SULFATE, MOLECULAR BIOLOGY GRADE
• ACS
• AMMoniuMsulphate
• Mascagnite
• Sulfuricacid diammonium salt (8CI,9CI)
• Actimaster AMS
• Ammoniumsulfate ((NH4)2SO4)
• Ammonium sulphate
• Coaltrol LPA 40
• Diammonium sulphate
• Dolamin
• Liase
• Nonnen R 999-10
• Para-Go
• Tasker Clear
• Sulfuric acid,diammonium salt
• Ammoniumsulfate
• Sulfuric acid diammonium salt
• Actamaster
• Sulfuric acid ammonium salt (1:2)
• Caswell No. 048
• diazanium sulfate
• Ammonium sulfate (solution)
• Sulfatom ammoniya [Russian]
• Ammonium sulfate ((NH4)2SO4)
• Ammonium sulfate [NF]
• Ammonium sulfate solution
• E
• Ammonium sulphate,≥99.0%,AR

• MDL： MFCD00003391
• Inchi： 1S/2H3N.H2O4S/c;;1-5(2,3)4/h2*1H3;(H2,1,2,3,4)
• InChI Key： BFNBIHQBYMNNAN-UHFFFAOYSA-N
• SMILES： S(=O)(=O)([O-])[O-].[N+]([H])([H])([H])[H].[N+]([H])([H])([H])[H]

Computed Properties

• Exact Mass: 114.99400
• Monoisotopic Mass: 132.020477
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 90.6

Experimental Properties

• Color/Form: The pure product is colorless, transparent and orthorhombic crystal without odor.
• Density: 1.77 g/mL at 25 °C(lit.)
• Melting Point: >280 °C (dec.) (lit.)
• Boiling Point: 330 °C at 760 mmHg
• Flash Point: 26 °C
• Refractive Index: n20/D 1.396
• PH: 5.0-6.0 (25℃, 1M in H2O)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: 77 g/100 mL (25 ºC)
• Stability/Shelf Life: Stable. Contact with strong oxidizers may cause fire or explosion. Incompatible with strong bases.
• PSA: 86.22000
• LogP: 0.75190
• Merck: 14,555
• Color/Form: 40 wt. % in H2O
• Sensitiveness: Sensitive to humidity
• Solubility: Solubility in water (g/100g saturated solution)

Ammonium sulfate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H303,H402
• Warning Statement： P273,P312,P501
• Hazardous Material transportation number：UN 1170 3/PG 3
• WGK Germany：1
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• RTECS：BS4500000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• TSCA：Yes
• Storage Condition：room temp

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Ammonium sulfate

Ammonium Sulfate (7783-20-2) in Biopharmaceutical Applications

Ammonium sulfate (CAS 7783-20-2) is a versatile inorganic salt widely used in the biopharmaceutical industry, particularly in protein purification and crystallization. Its ability to precipitate proteins through a process called "salting out" makes it indispensable in downstream processing. Researchers leverage its high solubility and ionic strength to isolate therapeutic proteins, antibodies, and enzymes with minimal denaturation. Recent studies highlight its role in mRNA vaccine production, where it aids in the purification of viral vectors and lipid nanoparticles. With the growing demand for biologics, 7783-20-2 remains a critical reagent in ensuring product purity and yield, aligning with FDA and EMA guidelines for Good Manufacturing Practices (GMP).

Ammonium Sulfate (7783-20-2) for Drug Stabilization and Formulation

In drug formulation, ammonium sulfate (7783-20-2) serves as a stabilizer for sensitive biologics, including monoclonal antibodies (mAbs) and recombinant proteins. Its buffering capacity and compatibility with lyophilization processes enhance shelf-life and thermal stability. A 2023 study published in the Journal of Pharmaceutical Sciences demonstrated its efficacy in reducing aggregation in COVID-19 therapeutics, a key concern for biologics storage. Additionally, its low toxicity profile makes it suitable for parenteral formulations. As personalized medicine gains traction, the demand for 7783-20-2 in niche formulations, such as CRISPR-based therapies, is projected to rise.

Ammonium Sulfate (7783-20-2) in Cancer Research and Immunotherapy

The role of ammonium sulfate (7783-20-2) extends to oncology, where it facilitates the purification of tumor-associated antigens and checkpoint inhibitors. Its use in CAR-T cell therapy production ensures high-purity interleukin-12 (IL-12) and other cytokines critical for immune activation. A 2022 meta-analysis underscored its utility in isolating exosomes for liquid biopsies, a non-invasive cancer diagnostic tool. With immunotherapy dominating cancer research, 7783-20-2 is increasingly adopted in GMP-compliant facilities to meet scalability challenges while maintaining cost-efficiency.

Safety and Regulatory Compliance of Ammonium Sulfate (7783-20-2)

Despite its widespread use, ammonium sulfate (7783-20-2) requires strict adherence to safety protocols to avoid endotoxin contamination, a critical factor in injectable biologics. The USP-NF and EP monographs specify limits for heavy metals and residual solvents, ensuring compliance for pharmaceutical-grade applications. Recent advancements in green chemistry have also explored eco-friendly alternatives, though 7783-20-2 remains preferred due to its proven efficacy. Regulatory filings, including Drug Master Files (DMFs), frequently cite its use, reinforcing its status as a GRAS (Generally Recognized as Safe) excipient.

Future Trends: Ammonium Sulfate (7783-20-2) in Next-Gen Therapeutics

Emerging applications of ammonium sulfate (7783-20-2) include its integration into AI-driven drug discovery platforms, where it aids in high-throughput protein screening. The rise of bispecific antibodies and ADC (Antibody-Drug Conjugates) has further amplified demand for ultra-pure grades. Industry reports predict a 6.8% CAGR for 7783-20-2 in biopharma through 2030, driven by advancements in gene editing and regenerative medicine. As the sector pivots toward sustainable practices, innovations in recycling ammonium sulfate from bioprocessing waste are also gaining attention, aligning with circular economy principles.